Cas no 881674-56-2 (5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde)

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde is a highly functionalized pyrrole derivative featuring a 2-fluorophenyl substituent and an aldehyde group at the C-3 position. This compound offers enhanced reactivity and stability, making it an attractive intermediate for the synthesis of various heterocyclic compounds with potential applications in pharmaceuticals and materials science.
5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde structure
881674-56-2 structure
Product Name:5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde
CAS No:881674-56-2
MF:C11H8FNO
MW:189.185726165771
MDL:MFCD11875867
CID:1086196
PubChem ID:354333447
Update Time:2025-09-17

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde
    • 5-(2-Fluorophenyl)pyrrole-3-carboxaldehyde
    • 1H-Pyrrole-3-carboxaldehyde, 5-(2-fluorophenyl)-
    • 5-(2-fluorophenyl)- 1H-Pyrrole-3-carboxaldehyde
    • TAK-438
    • 5-(2-Fluorophenyl)-1H-pyrrole-3-carboxaldehyde
    • AK105861
    • C11H8FNO
    • MQULPEUCGKEHEG-UHFFFAOYSA-N
    • BCP09257
    • FCH1177544
    • SB17906
    • SY047488
    • 5-(2-Fluorophenyl)pyrrole-3-carbaldehyde
    • F1074
    • 5-(2-Fluorophenyl)-1H-pyrrol-3-carboxaldehyde
    • 1H-Pyrrole-3-carboxa
    • TAK438 Impurity 54
    • 5-(2-Fluorophenyl)-1H-pyrrole-3-carboxaldehyde (ACI)
    • MDL： MFCD11875867
    • Inchi： 1S/C11H8FNO/c12-10-4-2-1-3-9(10)11-5-8(7-14)6-13-11/h1-7,13H
    • InChI Key： MQULPEUCGKEHEG-UHFFFAOYSA-N
    • SMILES： O=CC1C=C(C2C(F)=CC=CC=2)NC=1

Computed Properties

  • Exact Mass: 189.05900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Topological Polar Surface Area: 32.9

Experimental Properties

  • Melting Point: 131.0 to 135.0 deg-C
  • Boiling Point: 370.6±32.0°C at 760 mmHg
  • PSA: 32.86000
  • LogP: 2.63330

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde Security Information

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde Pricemore >>

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5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde Production Method

Production Method 1

881674-06-2 881674-06-2
881674-56-2 881674-56-2
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene ,  Tetrahydrofuran ;  10 min, -78 °C; 1 h, -78 °C
1.2 Reagents: Water ;  2 min, -78 °C; 1 h, rt
1.3 Reagents: N-methylmorpholine N-oxide ,  TPAP Solvents: Acetonitrile ;  1.5 h, rt
Reference
Discovery of a Novel Pyrrole Derivative 1-[5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl]-N-methylmethanamine Fumarate (TAK-438) as a Potassium-Competitive Acid Blocker (P-CAB)
Arikawa, Yasuyoshi; et al, Journal of Medicinal Chemistry, 2012, 55(9), 4446-4456

Production Method 2

881674-58-4 881674-58-4
881674-56-2 881674-56-2
Reaction Conditions
1.1 Reagents: 1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide Solvents: Acetonitrile ;  rt → 80 °C; 1 h, 80 °C
Reference
Identification, characterization, synthesis of major metabolites biotransformed from vonoprazan fumarate
Lin, Biyue; et al, Tetrahedron, 2022, 108,

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde Raw materials

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:881674-56-2)5-(2-fluorophenyl)-1H-pyrrole-3-carbaldehyde
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Quantity:25KG,200KG,1000KG
Purity:99%
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Amadis Chemical Company Limited
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(CAS:881674-56-2)5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde
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Quantity:100g
Purity:99%
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(CAS:881674-56-2)5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde
Order Number:sfd11752
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Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
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5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde Related Literature

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881674-56-2 (5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:881674-56-2)5-(2-fluorophenyl)-1H-pyrrole-3-carbaldehyde
LE2661;LE8527745
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:881674-56-2)5-(2-Fluorophenyl)-1H-pyrrole-3-carbaldehyde
A854785
Purity:99%
Quantity:100g
Price ($):212.0
Email